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Compound Name: 1,2,3-Propanetriol, diacetate

Cat. No.: B7824952 Get Quote

Introduction: The Role of Humectants in Dermal
Hydration and the Emergence of Glycerol Diacetate
Effective skin hydration is a cornerstone of cosmetic science, essential for maintaining the

skin's barrier function, elasticity, and overall aesthetic appearance. Humectants are a critical

class of ingredients in moisturizing formulations, functioning to attract and retain water within

the stratum corneum. While traditional humectants like glycerin and propylene glycol have long

been industry standards, formulators are continually seeking novel ingredients with enhanced

performance and desirable sensory profiles. Glycerol diacetate (also known as diacetin) has

emerged as a versatile and effective humectant, offering a unique combination of hygroscopic

properties, emolliency, and formulation benefits.[1][2]

This document provides a comprehensive guide for researchers, cosmetic scientists, and drug

development professionals on the application of glycerol diacetate as a humectant in cosmetic

formulations. It will delve into its mechanism of action, provide detailed protocols for evaluating

its efficacy, discuss its safety profile, and offer insights into its use in various cosmetic systems.

Physicochemical Properties of Glycerol Diacetate
Glycerol diacetate is a diester of glycerol and acetic acid, existing as a clear, colorless, and

somewhat oily liquid.[2] Its chemical structure, featuring hydroxyl and acetyl groups, imparts a
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desirable balance of hydrophilicity and lipophilicity, contributing to its multifaceted role in

cosmetic formulations.

Property Value Source

Chemical Formula C7H12O5

Molecular Weight 176.17 g/mol

Appearance Clear, colorless liquid [2]

Solubility Miscible with water

Hygroscopicity High

Mechanism of Action as a Humectant
The primary mechanism by which glycerol diacetate functions as a humectant is through its

hygroscopic nature, driven by the presence of polar functional groups in its molecular structure.

These groups, particularly the hydroxyl (-OH) group, readily form hydrogen bonds with water

molecules.[3]
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Figure 1: Mechanism of Glycerol Diacetate as a Humectant.

When applied to the skin in a cosmetic formulation, glycerol diacetate attracts water from two

primary sources: the external environment (especially in humid conditions) and the deeper

layers of the skin (the dermis). This bound water is then held within the stratum corneum,

leading to increased hydration, improved skin suppleness, and a reduction in the appearance

of fine lines and wrinkles.
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Furthermore, it is postulated that like its parent molecule, glycerol, glycerol diacetate may

influence the lipid barrier of the stratum corneum. Glycerol has been shown to prevent the

phase transition of skin lipids from a liquid to a solid crystalline structure, which helps to reduce

transepidermal water loss (TEWL) and enhance the skin's natural barrier function.[4]

Application in Cosmetic Formulations
Glycerol diacetate's properties make it a valuable ingredient in a wide array of personal care

products:

Moisturizing Creams and Lotions: As a primary humectant, it can be incorporated to provide

long-lasting hydration. Its emollient properties also contribute to a smooth, non-greasy skin

feel.[1]

Serums: In lightweight serum formulations, it can deliver a potent dose of hydration without

adding significant viscosity.

Facial Masks: Its inclusion in sheet masks or rinse-off masks can enhance the immediate

hydrating effect.

Hair Care Products: In conditioners and hair masks, it can help to attract and retain moisture

in the hair shaft, improving softness and manageability.

Color Cosmetics: In foundations and concealers, it can help to prevent a dry, cakey

appearance and provide a more comfortable wear.

Protocols for Efficacy Evaluation
To substantiate claims of moisturizing and hydrating effects, rigorous scientific testing is

essential. The following protocols outline both in-vitro and in-vivo methods for evaluating the

humectant efficacy of glycerol diacetate in a cosmetic formulation.

In-Vitro Evaluation of Humectancy
Objective: To determine the hygroscopic nature of glycerol diacetate and its ability to retain

moisture in a controlled environment.

Method: Gravimetric Analysis
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Preparation of Samples: Prepare solutions of glycerol diacetate at various concentrations

(e.g., 5%, 10%, 20% w/w) in deionized water. A control sample of deionized water and a

benchmark sample (e.g., 10% glycerin solution) should also be prepared.

Experimental Setup:

Place a known weight (e.g., 2g) of each sample into a pre-weighed petri dish.

Place the open petri dishes into a controlled humidity chamber (e.g., 50% relative

humidity) at a constant temperature (e.g., 25°C).

Data Collection:

Record the initial weight of each sample.

At set time intervals (e.g., 1, 2, 4, 8, 24 hours), remove the petri dishes and re-weigh them.

Analysis: Calculate the percentage of weight change over time. A smaller weight loss

compared to the control indicates better moisture retention.
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Figure 2: In-Vitro Gravimetric Analysis Workflow.

In-Vivo Evaluation of Skin Hydration
Objective: To assess the effect of a cosmetic formulation containing glycerol diacetate on skin

hydration and barrier function in human subjects.
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Method 1: Corneometry

Corneometry measures the capacitance of the skin, which is directly related to its hydration

level.

Subject Recruitment: Select a panel of healthy volunteers with normal to dry skin. Subjects

should avoid using moisturizers on the test area (e.g., forearm) for a specified period before

the study.

Test Protocol:

Acclimatize subjects to the controlled environment (temperature and humidity) for at least

30 minutes.

Define test sites on the forearms.

Measure baseline skin hydration using a Corneometer®.

Apply a standardized amount of the test formulation (containing glycerol diacetate) and a

control formulation (without glycerol diacetate) to the respective test sites.

Measure skin hydration at specified time points (e.g., 1, 2, 4, 8, 24 hours) after application.

Data Analysis: Compare the change in corneometer readings from baseline for the test and

control formulations. A statistically significant increase in hydration for the test formulation

indicates efficacy.

Method 2: Transepidermal Water Loss (TEWL)

TEWL measures the rate of water evaporation from the skin, providing an indication of the

skin's barrier function.

Subject Recruitment and Protocol: Follow the same initial steps as for corneometry.

Measurement: Use a Tewameter® to measure TEWL at baseline and at the same time

points after product application.
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Data Analysis: A decrease in TEWL for the test formulation compared to the control suggests

an improvement in the skin's barrier function, which can be an indirect measure of the

humectant's ability to maintain hydration.

Safety and Regulatory Profile
Glycerol diacetate has a favorable safety profile for use in cosmetic applications.[1] The

Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of glyceryl diesters,

including glycerol diacetate, and concluded that they are safe as used in cosmetics and

personal care products.[5] It is recognized for its non-toxic profile.[1] As with any cosmetic

ingredient, it is essential to adhere to good manufacturing practices and ensure the purity of the

raw material.

Synergistic Formulating with Glycerol Diacetate
To maximize the hydrating benefits of glycerol diacetate, it is often beneficial to formulate it in

combination with other types of moisturizing ingredients.

Occlusives: Ingredients like petrolatum, dimethicone, or shea butter form a physical barrier

on the skin's surface, reducing TEWL and locking in the moisture attracted by glycerol

diacetate.[6]

Emollients: Lipids such as squalane, jojoba oil, or triglycerides help to smooth and soften the

skin by filling the spaces between corneocytes, complementing the hydrating effects of

glycerol diacetate.[6]

The combination of a humectant (glycerol diacetate), an occlusive, and an emollient creates a

comprehensive moisturizing system that addresses multiple aspects of skin hydration.

Conclusion
Glycerol diacetate is a highly effective and versatile humectant for cosmetic formulations. Its

ability to attract and retain moisture, coupled with its favorable sensory profile and safety,

makes it a valuable ingredient for a wide range of skin and hair care products. By

understanding its mechanism of action and employing rigorous efficacy testing protocols,

formulators can confidently incorporate glycerol diacetate to create high-performance

moisturizing products that meet the demands of today's consumers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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